Cas no 20730-67-0 (4-[(E)-(4-ethoxyphenyl)diazenyl]phenyl pentanoate)

• Product name: 4-[(E)-(4-ethoxyphenyl)diazenyl]phenyl pentanoate
• CAS No: 20730-67-0
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 1399602
• PubChem ID: 88672

4-[(E)-(4-ethoxyphenyl)diazenyl]phenyl pentanoate Chemical and Physical Properties

Names and Identifiers

• 4-[(E)-(4-ethoxyphenyl)diazenyl]phenyl pentanoate
• Pentanoic acid, 4-((4-ethoxyphenyl)azo)phenyl ester
• [4-[(4-ethoxyphenyl)diazenyl]phenyl] pentanoate
• 20730-67-0
• SCHEMBL2451561
• 4-(4'-ethoxyphenylazo)phenyl valerate
• DTXSID7066647
• Pentanoic acid, 4-[(4-ethoxyphenyl)azo]phenyl ester
• Pentanoic acid, 4-(2-(4-ethoxyphenyl)diazenyl)phenyl ester
• LYMAPPPYTSLWDN-UHFFFAOYSA-N

• Inchi： InChI=1S/C19H22N2O3/c1-3-5-6-19(22)24-18-13-9-16(10-14-18)21-20-15-7-11-17(12-8-15)23-4-2/h7-14H,3-6H2,1-2H3
• InChI Key： LYMAPPPYTSLWDN-UHFFFAOYSA-N
• SMILES： CCCCC(=O)OC1=CC=C(C=C1)N=NC2=CC=C(C=C2)OCC

Computed Properties

• Exact Mass: 326.16316
• Monoisotopic Mass: 326.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.25